Cordyceamide A

• Molecular Formula: C27H28N2O5
• Molecular Weight: 460.5 g/mol
• IUPAC Name: [(2S)-2-[[(2S)-2-benzamido-3-(4-hydroxyphenyl)propanoyl]amino]-3-phenylpropyl] acetate
• InChI: InChI=1S/C27H28N2O5/c1-19(30)34-18-23(16-20-8-4-2-5-9-20)28-27(33)25(17-21-12-14-24(31)15-13-21)29-26(32)22-10-6-3-7-11-22/h2-15,23,25,31H,16-18H2,1H3,(H,28,33)(H,29,32)/t23-,25-/m0/s1
• InChI Key: NEJWXPXNRWSCLT-ZCYQVOJMSA-N
• Isomeric SMILES: CC(=O)OC[C@H](CC1=CC=CC=C1)NC(=O)[C@H](CC2=CC=C(C=C2)O)NC(=O)C3=CC=CC=C3
• Canonical SMILES: CC(=O)OCC(CC1=CC=CC=C1)NC(=O)C(CC2=CC=C(C=C2)O)NC(=O)C3=CC=CC=C3
• synonyms: cordyceamide A; N-benzoyl-L-tyrosinyl-L-phenylalaninol acetate; N-benzoyltyrosyl-phenylalaninol acetate

Description

Cordyceamide A is a natural product found in Ophiocordyceps sinensis with data available.

Scientific Research Applications

Chemical Structure and Isolation

Cordyceamide A, along with cordyceamide B, was isolated from the culture liquid of Cordyceps sinensis, a species used in traditional Chinese medicine. These compounds are classified as aurantiamides. Their structures, identified through NMR techniques, are N-benzoyl-L-tyrosinyl-L-phenylalaninol acetate and N-benzoyl-L-tyrosinyl-L-p-hydroxyphenylalaninol acetate (Jia, Tao, & Feng, 2009).

Antimalarial Activity

Cordyformamide, a compound related to cordyceamide, exhibited activity against the malarial parasite Plasmodium falciparum, suggesting potential antimalarial applications. This finding underscores the biological significance of compounds derived from Cordyceps species (Isaka, Boonkhao, Rachtawee, & Auncharoen, 2007).

Therapeutic Potential in Cancer Treatment

Cordycepin, a related compound, has shown significant therapeutic potential, particularly in cancer treatment. It interacts with multiple medicinal targets, including those associated with cancer and tumor development. The research on cordycepin supports the development of new drugs to enhance therapeutic potency and reduce toxicity (Qin, Li, Yang, Wang, & Lu, 2019).

Anti-Hyperglycemic Activity

Studies on Cordyceps, the source of cordyceamide A, have revealed anti-hyperglycemic activities, indicating potential applications in managing diabetes (Lo, Tu, Lin, & Lin, 2004).

Anti-Inflammatory Effects

Cordycepin, closely related to cordyceamide, demonstrated anti-inflammatory effects, suggesting potential applications in treating inflammatory diseases (Choi, Kim, & Lee, 2014).

Antitumor Effects

Cordycepin has shown remarkable inhibitory effects on the growth of various cancer cell lines, indicating potential applications in cancer therapy (Nakamura et al., 2006).

Separation and Purification Techniques

Surface imprinting technology has been used to purify cordycepin, demonstrating the importance of developing separation techniques for the effective use of cordyceamide and related compounds (Zhang, Wan, & Cao, 2016).

Induction of Apoptosis in Cancer Cells

Cordyceps extracts, which include compounds like cordyceamide, have been shown to induce apoptosis in cancer cells, providing a basis for their use in cancer treatment (Kim et al., 2010).